Cas no 1804980-35-5 (Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate)

• Product Name: Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate
• CAS No: 1804980-35-5
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863040
• Update Time: 2025-05-24

Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-7(15)3-6-5(10)2-4(8(11)12)9(13-6)14(16)17/h2,8H,3H2,1H3
• InChI Key： SGRJQKJRTOOEIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate

Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate: A Comprehensive Overview

Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1804980-35-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, with its intricate structure and unique functional groups, serves as a versatile building block in the development of advanced materials and bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the design of novel antibiotics and anticancer agents.

The molecular structure of Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate is characterized by a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 5, a nitro group at position 6, and an acetate ester group at position 2. This combination of substituents imparts the compound with unique electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of the nitro group introduces strong electron-withdrawing effects, which can significantly influence the reactivity of the molecule in synthetic reactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as an intermediate in the construction of bioactive molecules. For instance, studies have demonstrated that Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate can undergo nucleophilic aromatic substitution reactions to yield derivatives with enhanced biological activity. These derivatives have shown promise in inhibiting key enzymes associated with bacterial infections and cancer progression.

In addition to its role in drug discovery, this compound has also been explored for its potential applications in materials science. The incorporation of fluorine atoms into the structure enhances the thermal stability and chemical resistance of the molecule, making it a valuable component in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to create materials with improved durability under harsh environmental conditions.

The synthesis of Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of pyridine derivatives, followed by fluorination and nitration reactions to introduce the desired substituents. The use of palladium-catalyzed coupling reactions has further enabled the efficient construction of complex molecular architectures based on this compound.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies have shown that under specific microbial conditions, the compound can undergo enzymatic transformations that reduce its toxicity and enhance its biocompatibility. These findings are particularly relevant for applications in green chemistry and sustainable materials development.

In conclusion, Methyl 3-bromo-5-(difluoromethyl)-6-nitropyridine-2-acetate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, offering new avenues for innovation in drug discovery, materials science, and environmental sustainability.